Cas no 1174174-31-2 (3alpha-O-acetylolean-12-en-23,29-dioic acid)

3alpha-O-acetylolean-12-en-23,29-dioic acid structure
1174174-31-2 structure
Product Name:3alpha-O-acetylolean-12-en-23,29-dioic acid
CAS No:1174174-31-2
MF:C32H48O6
MW:528.719930648804
CID:2000407
Update Time:2025-04-21

3alpha-O-acetylolean-12-en-23,29-dioic acid Chemical and Physical Properties

Names and Identifiers

    • 3alpha-O-acetylolean-12-en-23,29-dioic acid
    • aceriphyllic acid H
    • (+)-Aceriphyllic acid H
    • Inchi: 1S/C32H48O6/c1-19(33)38-24-11-12-29(4)22-9-8-20-21-18-28(3,25(34)35)15-14-27(21,2)16-17-30(20,5)31(22,6)13-10-23(29)32(24,7)26(36)37/h8,21-24H,9-18H2,1-7H3,(H,34,35)(H,36,37)
    • InChI Key: UFBADNGLONOAHT-UHFFFAOYSA-N
    • SMILES: CC(OC1C(C(=O)O)(C)C2CCC3(C4(C(C5C(CC4)(C)CCC(C(=O)O)(C)C5)=CCC3C2(C)CC1)C)C)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 38
  • XLogP3: 8.353
Recommended suppliers
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.